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Compound of Interest

Compound Name: Dicyclobutylidene

Cat. No.: B1204455

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling and storage of
Dicyclobutylidene. Given the limited specific data available for Dicyclobutylidene, the
following protocols are based on best practices for handling flammable and potentially
peroxide-forming organic compounds.

Chemical and Physical Properties

A summary of the known physical and chemical properties of Dicyclobutylidene is presented
below. This information is crucial for understanding its behavior and potential hazards.

Property Value Reference
Molecular Formula CsHa2 [11[2]
Molecular Weight 108.18 g/mol [1][2]
Boiling Point 142.9°C at 760 mmHg [1]

Flash Point 19.7°C [1]

Density 1.031 g/cm3 [1]
Appearance Colorless liquid [3]
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Safety and Hazard Information

Dicyclobutylidene is classified as a hazardous substance. The following table summarizes its
GHS hazard classifications.

Hazard Class GHS Classification

Flammable liquids Category 2 (Highly flammable liquid and vapor)

o Category 1 (May be fatal if swallowed and
Aspiration hazard i
enters airways)

Skin corrosion/irritation Category 2 (Causes skin irritation)
Serious eye damage/eye irritation Category 2 (Causes serious eye irritation)
Specific target organ toxicity, single exposure Category 3 (May cause respiratory irritation)

Handling Procedures

Due to its flammable nature and potential for peroxide formation, Dicyclobutylidene must be
handled with extreme care in a controlled laboratory environment.

Personal Protective Equipment (PPE)

All personnel handling Dicyclobutylidene must wear the following minimum PPE:

Eye Protection: Chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., Neoprene).

Body Protection: A flame-retardant lab coat.

Respiratory Protection: Use in a well-ventilated area or a chemical fume hood. If ventilation
is inadequate, a NIOSH-approved respirator is required.[4][5]

General Handling Protocol

o Work Area: All manipulations of Dicyclobutylidene should be performed within a certified
chemical fume hood to minimize inhalation exposure and contain any potential spills.[6]
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« Ignition Sources: Keep away from all sources of ignition, including open flames, hot surfaces,
and sparks.[7][8] Use non-sparking tools and explosion-proof equipment.[7][8]

» Static Discharge: Take precautionary measures against static discharge.[7][9] Ensure that all
containers and equipment are properly grounded and bonded.[7][8]

o Dispensing: When dispensing, use a lab mat or secondary containment to catch any spills.[3]
For transfers from bulk containers, ensure proper grounding and bonding of both containers.
[10]

o Heating: Never heat Dicyclobutylidene with an open flame.[11] Use a controlled heating
source such as a water bath or heating mantle.

e Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and bases.[5][8]

Storage Procedures

Proper storage of Dicyclobutylidene is critical to maintain its stability and prevent the
formation of hazardous peroxides.

Storage Conditions

Parameter Recommendation
Temperature Store in a cool, dry, well-ventilated area.[5][8]
Light Store in a light-resistant container.[1][7]

For long-term storage, consider storing under an
Atmosphere ) )
inert atmosphere (e.g., nitrogen).[6]

Container Keep the container tightly closed.[7][8]

Peroxide Formation and Management

Unsaturated hydrocarbons like Dicyclobutylidene have the potential to form explosive
peroxides upon exposure to air and light over time.[12][13][14][15]

o Dating and Labeling: Upon receipt, label the container with the date received and the date
opened.[1][2]
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» Testing for Peroxides: Periodically test for the presence of peroxides, especially before
distillation or concentration.[2][16] A common method is the potassium iodide test.[12]

« Inhibitors: If the compound is supplied with an inhibitor (e.g., BHT), be aware that distillation
can remove the inhibitor, increasing the risk of peroxide formation.[14]

» Disposal: Dispose of any Dicyclobutylidene that is past its expiration date or shows signs of
peroxide formation (e.g., crystal formation) as hazardous waste.[16] Do not attempt to open
a container with visible crystals around the cap.[2][16]

Experimental Protocols
Protocol for Peroxide Testing (Qualitative)

o Sample Preparation: In a clean, dry test tube, add 1 mL of the Dicyclobutylidene sample.
» Reagent Addition: Add 1 mL of a freshly prepared 10% potassium iodide solution.

o Observation: Shake the mixture and observe the color. A yellow to brown color indicates the
presence of peroxides.

Visualizations
Dicyclobutylidene Handling Workflow

Caption: Workflow for handling Dicyclobutylidene.

Dicyclobutylidene Storage Logic

Caption: Decision tree for Dicyclobutylidene storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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